Cas no 77615-71-5 (4-(diethylamino)-1-phenyl-1,3-dihydro-2H-1,5-benzodiazepine-2-thione)

• Product Name: 4-(diethylamino)-1-phenyl-1,3-dihydro-2H-1,5-benzodiazepine-2-thione
• CAS No: 77615-71-5
• MF: C₁₉H₂₁N₃S
• MW: 323.455142736435
• CID: 983619
• PubChem ID: 337414
• Update Time: 2025-04-20

4-(diethylamino)-1-phenyl-1,3-dihydro-2H-1,5-benzodiazepine-2-thione Chemical and Physical Properties

Names and Identifiers

• 4-(diethylamino)-1-phenyl-1,3-dihydro-2H-1,5-benzodiazepine-2-thione
• 4-(diethylamino)-1-phenyl-3H-1,5-benzodiazepine-2-thione
• 4-(dietilammino)-1-fenil-1,3-diidro-1,5-benzodiazepin-2-tione
• AC1L7LNZ
• NSC355341
• DTXSID60228283
• 77615-71-5
• UNII-MS9QLE74RE
• NSC-355341
• 2H-1,5-BENZODIAZEPINE-2-THIONE, 4-(DIETHYLAMINO)-1,3-DIHYDRO-1-PHENYL-
• MS9QLE74RE
• NSC 355341

• Inchi： 1S/C19H21N3S/c1-3-21(4-2)18-14-19(23)22(15-10-6-5-7-11-15)17-13-9-8-12-16(17)20-18/h5-13H,3-4,14H2,1-2H3
• InChI Key： NLUOYPTZJQQODV-UHFFFAOYSA-N
• SMILES： S=C1CC(=NC2C=CC=CC=2N1C1C=CC=CC=1)N(CC)CC

Computed Properties

• Exact Mass: 323.14583
• Monoisotopic Mass: 323.14561886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 18.84
• LogP: 4.42820